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Compound of Interest

Compound Name: Azanium;iron(3+),sulfate

Cat. No.: B15360093

An In-depth Technical Guide to Ammonium
Iron(lll) Sulfate

For Researchers, Scientists, and Drug Development Professionals

Ammonium iron(lll) sulfate, also known as ferric ammonium sulfate or iron alum, is a versatile
inorganic compound with a wide range of applications in research and industry. This technical
guide provides a comprehensive overview of its physical and chemical properties, detailed
experimental protocols for its characterization, and insights into its role in relevant biological
pathways.

Core Physical and Chemical Properties

Ammonium iron(lll) sulfate is most commonly available in its dodecahydrate form,
FeNHa4(S04)2:12H20, which exists as pale violet octahedral crystals. The anhydrous form is
also known. The compound is paramagnetic, acidic, and acts as a weak oxidizing agent.

Quantitative Physical Properties

A summary of the key quantitative physical properties of ammonium iron(lll) sulfate
dodecahydrate is presented in the table below for easy reference and comparison.
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Property Value References
Molecular Formula FeNHa(S0a4)2:12H20
Molecular Weight 482.19 g/mol
Pale purple/violet crystalline
Appearance :
solid
. . 39-41 °C (102-106 °F; 312-314
Melting Point
K)
Density 1.71 g/cm3
Solubility in Water 1240 g/L at 25 °C
Insoluble in alcohol. Soluble in
Solubility in other solvents 1% (v/v) aqueous HCI (100
mg/ml).
H A 0.1 M aqueous solution has
p

a pH of 2.5.

Chemical Properties and Reactivity

Ammonium iron(lll) sulfate exhibits a range of chemical behaviors critical to its application.

o Thermal Decomposition: Upon heating, ammonium iron(lll) sulfate dodecahydrate loses its
water of crystallization. At higher temperatures, it decomposes. The decomposition of
ammonium sulfate in the presence of iron(lll) oxide proceeds through several stages,
forming intermediates such as (NH4)sFe(SOa4)s and NH4aFe(SOa)2 before ultimately yielding
iron(lll) oxide (Fe20s). The valency of iron remains trivalent throughout this process. The
decomposition of ammonium iron(lll) sulfate is reported to begin at approximately 420-430
°C, with the conversion to Fez2(SOa4)s being complete around 480-490 °C, and finally
converting to Fe203 between 640-710 °C.

e Aqueous Solution Chemistry: In aqueous solutions, the ferric ions can hydrolyze, leading to
an acidic solution. To prevent the precipitation of ferric hydroxide, the addition of sulfuric acid
is often necessary to stabilize the solution.
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» Redox Reactions: The iron(lll) center can be reduced to iron(ll). For instance, it can be
reduced to Mohr's salt (ferrous ammonium sulfate). This property is exploited in various
analytical titration methods.

o Reactivity with Other Chemicals: It is incompatible with strong oxidizing agents. The
compound is also sensitive to light, air, and moisture.

Experimental Protocols

Detailed methodologies are crucial for the accurate characterization and application of
ammonium iron(lll) sulfate.

Determination of Water of Hydration by
Thermogravimetric Analysis (TGA)

Thermogravimetric analysis (TGA) is a standard technique to determine the water content in
hydrated salts.

Methodology:

 Instrument Calibration: Calibrate the TGA instrument for temperature and mass according to
the manufacturer's specifications. For temperature calibration, Curie points of standard
materials like alumel, perkalloy, and iron can be used.

o Sample Preparation: Accurately weigh a small amount of ammonium iron(lll) sulfate
dodecahydrate (typically 5-10 mg) into a TGA sample pan.

e Analysis Conditions:

o Heating Rate: A controlled heating rate, for example, 10 °C/min, is applied. For better
resolution of dehydration steps, a slower heating rate or quasi-isothermal
thermogravimetry can be employed.

o Atmosphere: The analysis is typically performed under an inert atmosphere, such as
nitrogen, with a constant flow rate (e.g., 200 ml/min).
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o Temperature Range: Heat the sample from ambient temperature to a temperature
sufficient to ensure all water of hydration is removed, for instance, up to 250 °C. The
dodecahydrate loses its water of crystallization around 230 °C.

o Data Analysis: The TGA curve will show a mass loss corresponding to the evaporation of the
twelve water molecules. The percentage mass loss can be used to calculate the number of
water molecules per formula unit of the salt.

Single Crystal X-ray Diffraction for Crystal Structure
Determination

Single crystal X-ray diffraction is the definitive method for determining the precise three-
dimensional arrangement of atoms in a crystalline solid.

Methodology:

o Crystal Growth: Grow suitable single crystals of ammonium iron(lll) sulfate dodecahydrate
from an aqueous solution. This can be achieved by slow evaporation of a saturated solution.

o Crystal Mounting: Select a well-formed single crystal of appropriate size and mount it on a
goniometer head.

o Data Collection: Place the mounted crystal in an X-ray diffractometer. A beam of
monochromatic X-rays is directed at the crystal, and the diffraction pattern is recorded as the
crystal is rotated.

o Structure Solution and Refinement: The collected diffraction data is processed to determine
the unit cell dimensions and the crystal system. The positions of the atoms in the crystal
lattice are determined by solving the phase problem, and the structural model is refined to fit
the experimental data. The dodecahydrate form of ammonium iron(lll) sulfate has a cubic
crystal structure with a lattice parameter 'a’ of 12.293 A.

Visualizations

Diagrams are provided to illustrate key experimental workflows and logical relationships
involving ammonium iron(lll) sulfate and its constituent ions.
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 To cite this document: BenchChem. [physical and chemical properties of ammonium iron(lll)
sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15360093#physical-and-chemical-properties-of-
ammonium-iron-iii-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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